Thiazole, 2,5-dichloro-4-methyl-

• IUPAC Name: 2,5-dichloro-4-methyl-1,3-thiazole
• InChI: InChI=1S/C4H3Cl2NS/c1-2-3(5)8-4(6)7-2/h1H3
• InChI Key: RBEKLBIOMLTMFQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)Cl)Cl
• Molecular Formula: C4H3Cl2NS
• DSSTOX Substance ID: DTXSID201307132
• Molecular Weight: 168.04 g/mol
• CAS RN: 105315-49-9

Description

Thiazole, a five-membered heteroaromatic ring, is an important scaffold of a large number of synthetic compounds. It has diverse pharmacological activity and is reflected in many clinically approved thiazole-containing molecules, with an extensive range of biological activities, such as antibacterial, antifungal, antiviral, antihelmintic, antitumor, and anti-inflammatory effects.

Synthesis Analysis

Thiazoles are important heterocyclics exhibiting boundaryless biological activities. Substituents on a particular position of the thiazole ring affect the biological outcomes to a great extent. Therefore, researchers have synthesized compounds containing the thiazole ring with variable substituents as target structures, and evaluated their biological activities.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom for completing the needs of 6π electrons to satisfy Hückel’s rule. The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Chemical Reactions Analysis

Thiazoles are found in many potent biologically active compounds, such as sulfathiazole (antimicrobial drug), Ritonavir (antiretroviral drug), Abafungin (antifungal drug), Bleomycine, and Tiazofurin (antineoplastic drug). It has been observed over the years that thiazole derivatives have several biological activities such as antihypertensive activity, anti-inflammatory activity, antischizophrenia activity, antibacterial activity, anti-HIV activity, hypnotics activity, antiallergic activity, analgesic activity, fibrinogen receptor antagonist activity with antithrombotic activity, as bacterial DNA gyrase B inhibitor activity, antitumor and cytotoxic activity.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. The odor of thiazole is similar to that of pyridine. It is clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Mechanism of Action

Voreloxin, a thiazole derivative, binds to DNA and interacts with topoisomerase II, resulting in DNA double-strand cracks, a G2 stop, and ultimately, cell death.

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is classified under flammable liquids, skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure). The target organs are the respiratory system.